2-[[1-[2-(2-Chlorophenyl)acetyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-[2-(2-chlorophenyl)acetyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C21H24ClN3O2/c22-18-6-2-1-4-16(18)12-20(26)24-10-8-15(9-11-24)14-25-21(27)13-17-5-3-7-19(17)23-25/h1-2,4,6,13,15H,3,5,7-12,14H2
• InChI Key: VQLVQMORPIVMMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs due to its ability to bind to various biological receptors. The compound also contains a chlorophenyl group, which could potentially contribute to its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the piperidine ring and the chlorophenyl group suggest that it would likely be a solid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. The piperidine ring is a common feature in many drugs and is known to interact with a variety of biological receptors.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and potentially developed into a therapeutic drug.